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Compound Name: Mw-150

Cat. No.: B3025696 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the administration protocols for

MW-150 (MW01-18-150SRM), a selective, orally active, and central nervous system (CNS)

penetrant inhibitor of p38α mitogen-activated protein kinase (MAPK). The protocols are

intended for preclinical and clinical research focused on evaluating the efficacy of MW-150 in

improving cognitive function, particularly in the context of neurodegenerative diseases such as

Alzheimer's disease.

Mechanism of Action
MW-150 is a novel therapeutic candidate that targets the dysregulation of brain inflammation

and synaptic dysfunction, which are common features in the progression of various CNS

disorders.[1][2] Its primary mechanism of action is the selective inhibition of p38α MAPK, a key

serine/threonine protein kinase involved in stress-activated signaling pathways.[1][3] In

neurodegenerative conditions, the p38α MAPK pathway is over-activated in both glial cells and

neurons.[4][5] This overactivation contributes to a feedback loop of neuroinflammation and

synaptic dysfunction.[1] MW-150 attenuates this by reducing the production of pro-inflammatory

cytokines, such as IL-1β, from activated glia and modulating pathological processes within

neurons, including tau phosphorylation and synaptic protein loss.[6][7][8]
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The diagram below illustrates the proposed signaling pathway through which MW-150 exerts its

therapeutic effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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